Cas no 149509-66-0 (2,1,3-Benzothiadiazole, 4-(1-pyrrolidinyl)-)

• Product name: 2,1,3-Benzothiadiazole, 4-(1-pyrrolidinyl)-
• CAS No: 149509-66-0
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 1324861

2,1,3-Benzothiadiazole, 4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 4-(1-pyrrolidinyl)-
• 4-(trifluoroacetylamino)benzo<1,2,5>thiadiazole

• Inchi： 1S/C10H11N3S/c1-2-7-13(6-1)9-5-3-4-8-10(9)12-14-11-8/h3-5H,1-2,6-7H2
• InChI Key： ZCPUVWHNXODIHX-UHFFFAOYSA-N
• SMILES： N1=C2C=CC=C(N3CCCC3)C2=NS1

Computed Properties

• Exact Mass: 205.06753

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 337.2±15.0 °C(Predicted)
• PSA: 29.02
• pka: 1.04±0.40(Predicted)